1-(3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one

• IUPAC Name: 1-(3-methyl-1,2,3,4-tetrahydro-1,5-benzodiazepin-5-yl)ethanone
• InChI: InChI=1S/C12H16N2O/c1-9-7-13-11-5-3-4-6-12(11)14(8-9)10(2)15/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: WMBHINWRJXGBIE-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC2=CC=CC=C2N(C1)C(=O)C
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• CAS No.: 1354952-84-3

Description

“1-(3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-1-yl)ethan-1-one” is a chemical compound. Unfortunately, there isn’t much detailed information available about this specific compound.

Scientific Research Applications

Synthetic Aspects and Medicinal Chemistry

Benzodiazepines, including derivatives like the one specified, play a crucial role in the pharmaceutical industry due to their diverse biological activities. These compounds are central to the development of treatments for conditions such as anxiety, insomnia, and seizures. Research focusing on the synthetic strategies of benzodiazepines underscores the importance of developing efficient methods for producing these compounds. For instance, a review by Teli et al. (2023) in RSC Advances outlines the systematic synthetic strategies of 1,4- and 1,5-benzodiazepines, emphasizing the role of o-phenylenediamine as a precursor. This work illustrates the continuous effort in the field to explore novel and efficient synthetic pathways for benzodiazepines, which could be relevant for the synthesis of the specified compound (Teli et al., 2023).

Pharmacological Profile and Applications

The pharmacological significance of benzodiazepines extends across various therapeutic areas, including their use as tranquilizers, antidepressants, anticonvulsants, and muscle relaxants. The review by Dighe et al. (2015) in the International Journal of Pharmaceutical Chemistry discusses the diverse bioactivities of 1,5-benzothiazepines, a related class, highlighting their importance in drug discovery and development (Dighe et al., 2015). Such studies provide a foundation for understanding the therapeutic potential of specific benzodiazepine derivatives, including the compound .

Environmental Considerations

The environmental impact of benzodiazepines, including their occurrence, fate, and transformation in water treatment, has also been a subject of scientific investigation. Kosjek et al. (2012) in Water Research examine the environmental presence and removal efficiencies of benzodiazepines in wastewater treatment, shedding light on the environmental aspects of these compounds (Kosjek et al., 2012). Understanding the environmental behavior of benzodiazepines is crucial for assessing their ecological impact and for developing strategies to mitigate their presence in aquatic environments.